Cas no 67698-81-1 (Benzene, 1-(cyclohexyloxy)-2-methyl-)

Benzene, 1-(cyclohexyloxy)-2-methyl- structure
67698-81-1 structure
Product Name:Benzene, 1-(cyclohexyloxy)-2-methyl-
CAS No:67698-81-1
MF:C13H18O
MW:190.281424045563
CID:394264
PubChem ID:1538496
Update Time:2025-04-19

Benzene, 1-(cyclohexyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(cyclohexyloxy)-2-methyl-
    • 1-cyclohexyloxy-2-methylbenzene
    • DTXSID20364217
    • 67698-81-1
    • SCHEMBL10525480
    • 1-(cyclohexyloxy)-2-methylbenzene
    • AKOS008967336
    • Inchi: 1S/C13H18O/c1-11-7-5-6-10-13(11)14-12-8-3-2-4-9-12/h5-7,10,12H,2-4,8-9H2,1H3
    • InChI Key: OREXNWWSQZUJJB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C)C1CCCCC1

Computed Properties

  • Exact Mass: 190.13584
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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